N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)pyrazine-2-carboxamide

• IUPAC Name: N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]pyrazine-2-carboxamide
• InChI: InChI=1S/C11H7N5O3/c17-9(7-6-12-3-4-13-7)14-11-16-15-10(19-11)8-2-1-5-18-8/h1-6H,(H,14,16,17)
• InChI Key: QSPPZOQTQDTRPA-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN=C(O2)NC(=O)C3=NC=CN=C3
• Molecular Formula: C11H7N5O3
• Molecular Weight: 257.20 g/mol

Description

“N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)pyrazine-2-carboxamide” is a complex organic compound that contains several functional groups, including a furan ring, an oxadiazole ring, and a pyrazine ring. These types of compounds are often synthesized for their potential biological activities.

Synthesis Analysis

While the specific synthesis for this compound isn’t available, similar compounds are often synthesized through methods such as cyclization, ring annulation, and direct C-H arylation.

Molecular Structure Analysis

The compound contains a furan ring (a five-membered ring with oxygen), an oxadiazole ring (a five-membered ring with two nitrogens and one oxygen), and a pyrazine ring (a six-membered ring with two nitrogens).

Scientific Research Applications

Pharmaceuticals

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Organic Materials

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Natural Products

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Bioactive Molecules

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Anti-tubercular Agents

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Drug Discovery Research

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Future Directions

The future directions for this compound would likely involve further synthesis and evaluation of its biological activities. This could include testing its efficacy against various diseases and evaluating its safety profile.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrrolopyrazine derivatives, have been known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .

Biochemical Pathways

Based on the wide range of biological activities exhibited by similar compounds, it can be inferred that multiple pathways could be affected, leading to downstream effects .

Result of Action

Based on the biological activities of similar compounds, it can be inferred that the compound may have antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory effects .